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Compound of Interest

Compound Name: Methoxypropanol

Cat. No.: B072326 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Methoxypropanol, also known as propylene glycol methyl ether (PGME), is a versatile and

effective solvent widely utilized in the formulation of agricultural pesticides. Its favorable

physicochemical properties, including high solvency for a wide range of active ingredients (AIs),

miscibility with water, and a good balance of volatility, make it a valuable component in

developing stable and efficacious pesticide products.[1][2][3] This document provides detailed

application notes and experimental protocols for the use of methoxypropanol in agricultural

pesticide formulations, targeting researchers, scientists, and professionals involved in pesticide

development.

Physicochemical Properties of Methoxypropanol
A thorough understanding of the physicochemical properties of methoxypropanol is essential

for its effective incorporation into pesticide formulations. Key properties are summarized in the

table below.
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Property Value

Chemical Formula C4H10O2

Molecular Weight 90.12 g/mol

Appearance Colorless liquid

Odor Mild, ether-like

Boiling Point 120 °C (248 °F)

Flash Point 31 °C (88 °F)

Density 0.919 g/cm³

Solubility in Water Miscible

Vapor Pressure 11.7 hPa (at 20 °C)

Applications in Agricultural Formulations
Methoxypropanol serves several critical functions in agricultural pesticide formulations:

Solvent: It is an excellent solvent for a diverse range of active ingredients, including

herbicides, insecticides, and fungicides.[2][3] Its strong solvency power helps to maintain the

AI in a dissolved state, preventing crystallization and ensuring a homogeneous formulation.

[1]

Coupling Agent: In emulsifiable concentrate (EC) and suspension concentrate (SC)

formulations, methoxypropanol can act as a coupling agent, improving the compatibility

and stability of the mixture.

Volatility Modifier: Its moderate evaporation rate can influence the drying time of the spray

deposit on plant surfaces, potentially affecting the uptake and efficacy of the active

ingredient.

Experimental Protocols
Detailed methodologies for key experiments are crucial for evaluating the performance of

methoxypropanol in pesticide formulations.
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Protocol 1: Determination of Active Ingredient Solubility
in Methoxypropanol
Objective: To determine the saturation solubility of a pesticide active ingredient in

methoxypropanol at a specific temperature.

Materials:

Pesticide Active Ingredient (analytical grade)

Methoxypropanol (reagent grade)

Glass vials with screw caps

Analytical balance

Shaking incubator or magnetic stirrer with temperature control

Centrifuge

High-Performance Liquid Chromatography (HPLC) system or other suitable analytical

instrumentation

Procedure:

Prepare a series of saturated solutions by adding an excess amount of the active ingredient

to a known volume of methoxypropanol in separate vials.

Securely cap the vials and place them in a shaking incubator set to a constant temperature

(e.g., 25°C).

Agitate the samples for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is

reached.

After equilibration, cease agitation and allow any undissolved solids to settle.

Carefully transfer a known volume of the supernatant to a centrifuge tube.
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Centrifuge the samples to remove any remaining suspended particles.

Accurately dilute an aliquot of the clear supernatant with a suitable solvent.

Analyze the concentration of the dissolved active ingredient using a validated HPLC method.

The resulting concentration represents the solubility of the active ingredient in

methoxypropanol at the tested temperature.

Protocol 2: Accelerated Storage Stability Test
Objective: To evaluate the chemical and physical stability of a pesticide formulation containing

methoxypropanol under accelerated storage conditions.

Materials:

Test pesticide formulation containing methoxypropanol

Control formulation (without methoxypropanol, if applicable)

Glass containers with airtight seals

Oven capable of maintaining a constant temperature (e.g., 54 ± 2°C)

Analytical instrumentation for active ingredient quantification (e.g., HPLC, GC)

Equipment for physical property assessment (e.g., viscometer, pH meter, particle size

analyzer)

Procedure:

Package the test and control formulations in appropriate, sealed glass containers.

Analyze the initial concentration of the active ingredient and the initial physical properties

(e.g., pH, viscosity, appearance, particle size distribution for SC formulations) of both

formulations at time zero.

Place the containers in an oven maintained at 54 ± 2°C for 14 days.
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After 14 days, remove the samples and allow them to equilibrate to room temperature.

Visually inspect the samples for any physical changes, such as phase separation,

crystallization, sedimentation, or color change.

Re-analyze the concentration of the active ingredient in both the test and control

formulations.

Measure the final physical properties of both formulations.

Compare the degradation of the active ingredient and the changes in physical properties

between the test and control formulations. A lower degradation rate and minimal changes in

physical properties indicate good stability.

Protocol 3: Emulsion Stability Test (for EC Formulations)
Objective: To assess the ability of an emulsifiable concentrate formulation containing

methoxypropanol to form a stable emulsion upon dilution with water.

Materials:

EC formulation containing methoxypropanol

Standard hard water (e.g., CIPAC Standard Water D)

Graduated cylinders (100 mL) with stoppers

Procedure:

Add 95 mL of standard hard water to a 100 mL graduated cylinder.

Add 5 mL of the EC formulation to the cylinder.

Stopper the cylinder and invert it 10 times.

Allow the cylinder to stand undisturbed and observe the emulsion at specified time intervals

(e.g., 5, 30, 60, and 120 minutes).

Record the volume of any cream or sediment that forms at the top or bottom of the cylinder.
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A stable emulsion will show minimal or no separation over the observation period.

Protocol 4: Physical Compatibility "Jar Test"
Objective: To assess the physical compatibility of a pesticide formulation containing

methoxypropanol with other tank-mix partners (e.g., other pesticides, adjuvants, liquid

fertilizers).

Materials:

Pesticide formulation containing methoxypropanol

Other tank-mix components

Water from the intended spray source

Clear glass jars (e.g., 1-quart) with lids

Pipettes or graduated cylinders

Procedure:

Add one pint of the carrier (water or liquid fertilizer) to a clear glass jar.

If a compatibility agent is being tested, add it to the jar and mix.

Add the tank-mix partners one at a time in the proper mixing order (consult product labels),

capping and inverting the jar to mix after each addition. The typical order is:

Wettable powders (WP) and dry flowables (DF)

Water-dispersible granules (WDG)

Flowables (F) and suspension concentrates (SC)

Solutions (S)

Emulsifiable concentrates (EC)
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After all components have been added, shake the jar vigorously for 15-30 seconds.

Let the jar stand for at least 15 minutes and observe for any signs of incompatibility, such as

phase separation, precipitation, flocculation, or gelling.

If the mixture remains uniform, the components are considered physically compatible.

Data Presentation
Table 1: Physicochemical Properties of Methoxypropanol

Property Value Reference

Chemical Formula C4H10O2 -

Molecular Weight 90.12 g/mol [2]

Appearance Colorless liquid [2]

Odor Mild, ether-like -

Boiling Point 120 °C (248 °F) [4]

Flash Point 31 °C (88 °F) [3]

Density 0.919 g/cm³ [5]

Solubility in Water Miscible [3]

Vapor Pressure 11.7 hPa (at 20 °C) -

Table 2: Example of Accelerated Storage Stability Data
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Formulation
Initial AI Conc.
(%)

Final AI Conc.
(%) after 14
days at 54°C

AI Degradation
(%)

Physical
Appearance

Formulation A

(with

Methoxypropanol

)

25.2 24.9 1.2
Homogeneous,

no separation

Formulation B

(without

Methoxypropanol

)

25.1 23.8 5.2

Phase

separation

observed

Table 3: Example of Emulsion Stability Data

Time (minutes)
Formulation A (with
Methoxypropanol) -
Cream/Sediment (mL)

Formulation B (without
Methoxypropanol) -
Cream/Sediment (mL)

5 0 0.5

30 0.2 1.5

60 0.3 2.8

120 0.5 4.2
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Caption: A simplified workflow for the development of pesticide formulations incorporating

methoxypropanol.
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Caption: Experimental workflow for the accelerated storage stability test of a pesticide

formulation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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